Cas no 17009-95-9 (Pyrimidine-1,3-diium)
Pyrimidine-1,3-diium structure
Product Name:Pyrimidine-1,3-diium
CAS No:17009-95-9
MF:C4H6N2
MW:82.1038403511047
CID:2658678
Update Time:2023-08-06
Pyrimidine-1,3-diium Chemical and Physical Properties
Names and Identifiers
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- 1,3-Diazoniabenzene
- pyrimidine-1,3-diium
- Pyrimidinium ion
- Pyrimidine-1,3-dication
- Pyrimidine-1,3-diium
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- Inchi: 1S/C4H4N2/c1-2-5-4-6-3-1/h1-4H/p+2
- InChI Key: CZPWVGJYEJSRLH-UHFFFAOYSA-P
- SMILES: [NH+]1C=CC=[NH+]C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 32.5
- Topological Polar Surface Area: 28.3
Pyrimidine-1,3-diium Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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